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Compound of Interest

Compound Name: trans-3-Heptene
CAS No.: 68476-39-1
Cat. No.: B7770532
Get Quote
. J

Document Control: Operational Safety Guide | Status: Active | Classification: High Flammability
(Class IB)

Executive Safety Assessment

Immediate Action Required:trans-3-Heptene (CAS: 14686-14-7) is a Class IB Flammable
Liquid with a flash point below 0°C. It poses a severe static discharge risk and potential for
peroxide formation upon prolonged storage.

The Critical Hazard: Unlike polar solvents (e.g., ethanol), trans-3-heptene has low electrical
conductivity. Pumping or pouring this liquid generates static charge that cannot dissipate,
creating a high probability of spark generation. Grounding and bonding are mandatory for all
transfers.

Chemical Profile & Physical Data
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Parameter Value Operational Implication

Unique identifier for waste
CAS Number 14686-14-7

labeling.[1]
_ Vapors can ignite at freezer
Flash Point -1°C to -9°C (Closed Cup)
temperatures.
- ) Volatile; requires well-
Boiling Point ~96°C ]
ventilated storage.
) Lighter than water; will float
Density 0.70 g/mL o
and spread in fire.
. _ Do not use water streams for
Solubility Insoluble in water ) )
spill containment.
) Primary EPA waste
RCRA Code D001 (Ignitable)

designation.

Mechanism of Hazard (Expert Analysis)

As a Senior Application Scientist, it is crucial to understand why this protocol exists to ensure
compliance.

 Static Accumulation: Aliphatic alkenes like 3-heptene are dielectric. When the fluid flows
through plastic tubing or falls freely into a container, it strips electrons, building a potential
difference (static). If this potential exceeds the breakdown voltage of air (~3000V/mm), a
spark occurs. In the presence of heptene vapors (Flash point -1°C), this guarantees ignition.

« Allylic Peroxidation:trans-3-Heptene contains allylic hydrogens (hydrogens attached to
carbons adjacent to the double bond). Over time, exposure to atmospheric oxygen can lead
to auto-oxidation, forming hydroperoxides. While less aggressive than ethers, aged heptene
can concentrate peroxides during distillation, leading to explosion risks.

Pre-Disposal Characterization Workflow

Before moving the chemical to the waste stream, you must characterize its state. Follow this
decision logic:
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Figure 1: Decision logic for trans-3-heptene disposal characterization.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Compatibility

Strictly Prohibited Mixtures:

» Strong Oxidizers: Never mix with Nitric Acid, Perchloric Acid, or concentrated Hydrogen
Peroxide. The double bond in heptene is highly susceptible to rapid, exothermic oxidation.

» Halogens: Do not mix with bromine or chlorine waste unless specifically directed, as this can
generate exothermic halogenation reactions in the waste drum.

Correct Waste Stream:
e Place in Non-Halogenated Organic Solvent waste.[2]

o Compatible with: Hexane, Ethyl Acetate, Toluene, Acetone.

Phase 2: Containerization & Transfer
The "Bond and Ground" Rule;

o Select Container: Use a conductive metal safety can (Type I or Il) or a high-density
polyethylene (HDPE) jerrycan. Note: If using plastic, you cannot ground the container itself,
S0 you must use a grounded dip tube.
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» Grounding: Attach a copper grounding wire from the bulk dispensing container to a verified
earth ground.

e Bonding: Attach a second wire between the dispensing container and the receiving waste
container to equalize potential.

» Transfer: Pour slowly to minimize splashing (static generation). Use a funnel with a flame
arrestor if available.

Phase 3: Labeling (RCRA Compliance)

Label the container immediately upon the first drop of waste entering. The label must contain:
e Words: "Hazardous Waste"

e Chemical Name: "trans-3-Heptene" (Do not use formulas like C7H14).[3]

e Hazards: "Ignitable” (Flammable).[4]

Emergency Contingencies

Spill Management (Minor < 500mL)

o Evacuate & Ventilate: Remove all ignition sources immediately. Open fume hood sashes
fully.

o PPE: Nitrile gloves are sufficient for incidental splash; however, for larger spills, use Viton or
Silver Shield laminate gloves, as aliphatic hydrocarbons can degrade thin nitrile over time.

e Absorb: Use non-combustible mineral absorbents (Vermiculite or clay). Do not use paper
towels, which increase surface area and flammaubility.

o Disposal: Collect absorbent in a sealed bag and label as hazardous solid waste (D001).

Exposure Response[6]

o Skin: Wash with soap and water for 15 minutes. Heptene defats skin, leading to dermatitis.
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« Inhalation: Move to fresh air. Aspiration is a major risk; if swallowed, do not induce vomiting
(chemical pneumonia risk).

Regulatory Framework (US EPA)
Compliance relies on the Resource Conservation and Recovery Act (RCRA).[4]
o Waste Code:D001 (Characteristic of Ignitability).

» Reportable Quantity: Check local state limits; generally, large spills (>100 Ibs) require EPA
reporting, but lab-scale spills are managed internally.

» Destruction Method: The preferred industrial disposal method is Fuel Blending (high BTU
value allows it to be used as fuel in cement kilns) or Incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Respiratory protection equipments C7H14 (trans-3-heptene), CAS number 14686-14-7
[en.gazfinder.com]

e 2. wku.edu [wku.edu]

o 3. trans-3-Heptene | C7H14 | CID 5357259 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. republicservices.com [republicservices.com]

o 5.reed.edu [reed.edu]

» To cite this document: BenchChem. [trans-3-Heptene: Advanced Disposal & Handling
Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770532/docs#trans-3-heptene-advanced-disposal-
handling-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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